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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387 Get Quote

An in-depth examination of the physicochemical properties and relevant applications of

anhydrous lanthanum acetate, with a focus on its role in pharmaceutical research and

development.

This technical guide provides a comprehensive overview of anhydrous lanthanum acetate, a

compound of increasing interest to researchers, scientists, and drug development

professionals. This document details its key physicochemical properties, outlines experimental

protocols for its characterization, and explores its mechanism of action in a therapeutic context.

Core Physicochemical Properties
Anhydrous lanthanum acetate, with the chemical formula La(CH₃COO)₃, is the salt of

lanthanum and acetic acid.[1] It is a white, hygroscopic solid.[2] The quantitative properties of

anhydrous lanthanum acetate are summarized in the table below. It is important to note that

while the molecular weight is well-established, the density of the anhydrous form is not

consistently reported in the literature. The density of the hydrated form is provided for

reference.
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Property Value Source(s)

Molecular Formula C₆H₉LaO₆ [1][2]

Molecular Weight 316.04 g/mol [2][3]

Density (Hydrated form) 1.64 g/cm³ [4][5][6]

Appearance White crystalline solid [2]

Applications in Drug Development: Phosphate
Binder for Hyperphosphatemia
Lanthanum compounds, primarily lanthanum carbonate, are utilized in the pharmaceutical

industry as phosphate binders for the treatment of hyperphosphatemia in patients with end-

stage renal disease.[7][8][9][10][11] Hyperphosphatemia is a condition characterized by

elevated levels of phosphate in the blood, which can lead to serious cardiovascular and bone

complications.[12] Lanthanum acetate is expected to have a similar mechanism of action due

to the bioactive lanthanum ion.

The therapeutic effect is achieved through the dissociation of the lanthanum salt in the acidic

environment of the stomach to release lanthanum ions (La³⁺).[7][13] These ions then bind with

dietary phosphate in the gastrointestinal tract to form insoluble and non-absorbable lanthanum

phosphate complexes, which are subsequently excreted in the feces.[7][14] This process

effectively reduces the absorption of phosphate from the diet, thereby lowering serum

phosphate levels.[7]

Experimental Protocols
Synthesis of Anhydrous Lanthanum Acetate
Anhydrous lanthanum acetate can be prepared by the desolvation of hydrated lanthanum

acetate.[15][16] A common method involves the following steps:

Dissolution: Dissolve lanthanum oxide (La₂O₃) in 50% acetic acid.[15][16]

Evaporation: Evaporate the solution to dryness to obtain hydrated lanthanum acetate

crystals.[15][16]
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Desolvation: Heat the hydrated lanthanum acetate in a vacuum at 150°C to remove water

molecules and obtain the anhydrous form.[15][16]

Characterization of the resulting anhydrous lanthanum acetate can be performed using

techniques such as X-ray diffraction, thermal analysis, and infrared spectroscopy to confirm its

structure and purity.[17]

Determination of Density by Gas Pycnometry
Gas pycnometry is a standard and highly accurate method for determining the true density of a

solid powder, like anhydrous lanthanum acetate. The technique relies on measuring the volume

of the solid by displacing an inert gas, typically helium, within a calibrated chamber.

Principle: The method is based on Boyle's Law, which relates pressure and volume of a gas at

a constant temperature. By measuring the pressure change of the gas in a chamber of known

volume with and without the solid sample, the volume of the sample can be precisely

calculated.

Procedure:

Sample Preparation: A known mass of the anhydrous lanthanum acetate powder is carefully

weighed and placed into the sample chamber of the gas pycnometer.

Initial Purge: The sample chamber is repeatedly purged with the analysis gas (e.g., helium)

to remove any adsorbed gases from the surface of the powder.

Measurement Cycle:

The reference chamber of a known volume is filled with the analysis gas to a specific

pressure.

A valve is opened, allowing the gas to expand into the sample chamber containing the

lanthanum acetate powder.

The pressure is allowed to equilibrate, and the final pressure is recorded.

Calculation: The volume of the lanthanum acetate powder is calculated based on the initial

and final pressures and the known volumes of the sample and reference chambers.
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Density Calculation: The density is then calculated by dividing the mass of the sample by its

measured volume.

Replicates: The measurement is typically repeated several times to ensure accuracy and

precision.
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Figure 1: Experimental workflow for determining the density of anhydrous lanthanum acetate
using gas pycnometry.
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Figure 2: Mechanism of action of lanthanum acetate as a phosphate binder.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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